Cas no 1006037-50-8 (7-Chloro-8-methoxy-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine)

• Product Name: 7-Chloro-8-methoxy-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• CAS No: 1006037-50-8
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5736616
• PubChem ID: 24773650
• Update Time: 2024-03-01

7-Chloro-8-methoxy-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine Chemical and Physical Properties

Names and Identifiers

• BDBM50477828
• 1006037-50-8
• 7-chloro-8-methoxy-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• CHEMBL399750
• 8-Chloro-7-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 1H-3-Benzazepine, 7-chloro-2,3,4,5-tetrahydro-8-methoxy-1-methyl-
• 7-Chloro-8-methoxy-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine

• Inchi： 1S/C12H16ClNO/c1-8-7-14-4-3-9-5-11(13)12(15-2)6-10(8)9/h5-6,8,14H,3-4,7H2,1-2H3
• InChI Key： JIFVFWNAYPDOBY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)CCNCC2C)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±42.0 °C(Predicted)
• pka: 9.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines